Cas no 132533-57-4 (1,2,3-Benzotriazin-4(3H)-one, 3-hydroxy-6-iodo-)

• Product Name: 1,2,3-Benzotriazin-4(3H)-one, 3-hydroxy-6-iodo-
• CAS No: 132533-57-4
• MF: C₇H₄IN₃O₂
• MW: 289.030033111572
• CID: 1230576
• Update Time: 2024-08-05

1,2,3-Benzotriazin-4(3H)-one, 3-hydroxy-6-iodo- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzotriazin-4(3H)-one, 3-hydroxy-6-iodo-

• Inchi： 1S/C7H4IN3O2/c8-4-1-2-6-5(3-4)7(12)11(13)10-9-6/h1-3,13H
• InChI Key： IRFXXWDSKDZAAV-UHFFFAOYSA-N
• SMILES： N1C2=CC=C(I)C=C2C(=O)N(O)N=1

Computed Properties

• Exact Mass: 288.93442

Experimental Properties

• Density: 2.39±0.1 g/cm3(Predicted)
• Melting Point: 170-171 °C (decomp)
• Boiling Point: 443.3±47.0 °C(Predicted)
• PSA: 65.26
• pka: 8.06±0.20(Predicted)